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Compound of Interest

Compound Name: ODQ

CAS No.: 41443-28-1

Cat. No.: B1677183

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for effectively using 1H-[1][2][3]Oxadiazolo[4,3-a]quinoxalin-1-one (ODQ), a

selective inhibitor of soluble guanylate cyclase (sGC). Find troubleshooting advice, frequently

asked questions, and detailed protocols to optimize your experiments.

Frequently Asked Questions (FAQs)
Q1: What is ODQ and what is its mechanism of action?

ODQ is a potent and selective inhibitor of the nitric oxide (NO)-sensitive soluble guanylyl

cyclase (sGC) enzyme.[1][4] Its inhibitory mechanism involves the oxidation of the heme iron

prosthetic group within the sGC enzyme, changing it from the ferrous (Fe²⁺) state to the ferric

(Fe³⁺) state.[2][3][5] Since NO can only bind to and activate sGC when its heme iron is in the

reduced ferrous state, this oxidation by ODQ prevents NO-stimulated cGMP production.[2][3]

Q2: What is the optimal incubation time for achieving maximum inhibition with ODQ?

The optimal incubation time is not fixed and depends on the experimental conditions, including

ODQ concentration and cell type. The inhibition of sGC by ODQ is time-dependent. For
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example, in one study using 1 µM ODQ, inhibition of platelet aggregation increased from 20%

after a 10-minute incubation to 85-100% after 20-30 minutes.[6] Another report suggests that

complete inactivation of sGC can be achieved in 10 minutes with 0.3 µM ODQ.[7] Therefore, it

is crucial to perform a time-course experiment (see Protocol 2) to determine the shortest time

required to achieve maximal inhibition in your specific system. Pre-incubation times in

published studies commonly range from 10 minutes to 2 hours.[1][8][9]

Q3: What concentration of ODQ should I use?

The effective concentration of ODQ can vary. The reported IC₅₀ (half-maximal inhibitory

concentration) is in the nanomolar range, approximately 10-60 nM for inhibiting cGMP elevation

in platelets and vascular smooth muscle, and around 20 nM for the NO-sensitive guanylyl

cyclase enzyme itself.[10] However, in cellular assays, working concentrations are typically in

the low micromolar range (e.g., 0.1 µM to 10 µM) to ensure complete inhibition.[6][8][9][11]

Always perform a dose-response curve to identify the optimal concentration for your specific

cell type and experimental goals.

Q4: How should I prepare and store ODQ solutions?

ODQ is a light-yellow crystalline solid.[7] For stock solutions, it is soluble in DMSO at

concentrations up to 100 mM.[12] It is recommended to prepare aliquots of the stock solution to

avoid repeated freeze-thaw cycles.[1] These stock solutions are stable for up to one year when

stored at -80°C or for several months at -20°C.[1][4]

Q5: Is the inhibition by ODQ reversible?

ODQ is generally considered an irreversible inhibitor because it chemically modifies the heme

group of sGC.[2][7] However, one study observed that in cerebellar cells, the inhibition could be

reversed with a half-time of approximately 5 minutes. This reversal is thought to be due to the

action of endogenous cellular reductants that can re-reduce the oxidized heme iron back to its

ferrous state.[2] This potential for reversal is a critical factor to consider during experimental

design and troubleshooting.

Q6: Does ODQ affect basal sGC activity or other enzymes?

ODQ is highly selective for NO-stimulated sGC activity. It does not affect the basal activity of

sGC.[3][5] Furthermore, it does not inhibit particulate guanylyl cyclase, adenylyl cyclase, or the
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activity of nitric oxide synthase (NOS).[10]

Data Summary Tables
Table 1: Physicochemical and Pharmacological Properties of ODQ
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Table 2: Example Incubation Parameters from Published Studies

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Visualized Guides and Pathways

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8643658/
https://www.benchchem.com/product/b1677183?utm_src=pdf-body
https://www.benchchem.com/product/b1677183?utm_src=pdf-body-href
https://www.benchchem.com/product/b1677183?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: NO-sGC-cGMP signaling pathway and the inhibitory action of ODQ.

Troubleshooting Guide
Encountering issues with your ODQ experiment? Use this guide to diagnose common

problems.

Problem: Incomplete or No Inhibition of NO-stimulated cGMP Production
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Preparation Time-Course Incubation Stimulation & Analysis

1. Seed cells in multiple
parallel wells/dishes

2. Prepare ODQ at a fixed,
supramaximal concentration

(e.g., 10 µM)

3. Incubate cells with ODQ
for varying durations

(e.g., 0, 5, 10, 20, 30, 60 min)

4. Stimulate all wells with a
fixed concentration of an

NO donor for a short period (e.g., 5 min)

5. Lyse cells and
measure cGMP levels

6. Plot cGMP levels vs.
incubation time to find
the inhibition plateau

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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